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Compound of Interest

Compound Name: SY-LB-35

Cat. No.: B12391187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SY-LB-35 is a potent small molecule agonist of the bone morphogenetic protein (BMP)

receptor.[1][2][3] It effectively mimics the biochemical and functional activity of BMPs,

stimulating canonical Smad and non-canonical PI3K/Akt, ERK, p38, and JNK intracellular

signaling pathways.[1][4][5] This activation makes SY-LB-35 a valuable tool for in vitro and in

vivo studies related to cellular proliferation, differentiation, and tissue regeneration. Proper

preparation of a stock solution is the first critical step for obtaining reliable and reproducible

experimental results. These application notes provide a detailed protocol for the preparation,

storage, and handling of SY-LB-35 stock solutions.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for preparing

and storing SY-LB-35 stock solutions.
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Parameter Value Notes

Molecular Weight 401.17 g/mol

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Use newly opened, anhydrous

DMSO as the compound is

hygroscopic.[1]

Solubility in DMSO ≥ 100 mg/mL (401.17 mM)

Ultrasonic assistance is

recommended to achieve this

concentration.[1]

Typical Stock Concentration 10 mM

A 10 mM stock is a convenient

concentration for subsequent

dilutions.

Storage Temperature -20°C or -80°C

Stock Solution Stability
1 month at -20°C; 6 months at

-80°C.[1]

Avoid repeated freeze-thaw

cycles. Aliquoting is highly

recommended.

Typical In Vitro Working

Concentration
0.01 µM - 1000 µM

The optimal concentration is

cell-type and assay

dependent.[1][4]

Experimental Protocols
Materials

SY-LB-35 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath
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Protocol for Preparing a 10 mM SY-LB-35 Stock Solution
Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Equilibration: Allow the SY-LB-35 vial to equilibrate to room temperature for at least 15-20

minutes before opening to minimize moisture condensation.

Calculation: To prepare a 10 mM stock solution, calculate the required volume of DMSO. For

example, to prepare 1 mL of a 10 mM stock solution from 4.0117 mg of SY-LB-35 powder:

Volume (L) = Amount (mol) / Concentration (mol/L)

Amount (mol) = Mass (g) / Molecular Weight ( g/mol ) = 0.0040117 g / 401.17 g/mol =

0.00001 mol

Volume (L) = 0.00001 mol / 0.01 mol/L = 0.001 L = 1 mL

Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing

the SY-LB-35 powder.

Mixing: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the vial in an

ultrasonic bath for 5-10 minutes. Visually inspect the solution to ensure it is clear and free of

particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes or cryovials.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]

Preparation of Working Solutions
Thawing: Thaw a single aliquot of the 10 mM SY-LB-35 stock solution at room temperature.
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Dilution: Prepare the desired final concentration by diluting the stock solution in the

appropriate cell culture medium or experimental buffer. For example, to prepare 1 mL of a 10

µM working solution from a 10 mM stock, add 1 µL of the stock solution to 999 µL of

medium/buffer.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which can be detrimental to cells.

Immediate Use: Use the freshly prepared working solution immediately for your experiments.

Do not store diluted working solutions.

Visualizations
Experimental Workflow for SY-LB-35 Stock Solution
Preparation
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Caption: Workflow for preparing SY-LB-35 stock solution.
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Caption: SY-LB-35 activated signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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